Cas no 1309581-47-2 (1-benzyl-3-nitro-pyrrolidine)

• Product Name: 1-benzyl-3-nitro-pyrrolidine
• CAS No: 1309581-47-2
• MF: C₁₁H₁₄N₂O₂
• MW: 206.241062641144
• CID: 5291628
• Update Time: 2026-03-10

1-benzyl-3-nitro-pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl-3-nitropyrrolidine
• Pyrrolidine, 3-nitro-1-(phenylmethyl)-
• 1-benzyl-3-nitro-pyrrolidine

• Inchi： 1S/C11H14N2O2/c14-13(15)11-6-7-12(9-11)8-10-4-2-1-3-5-10/h1-5,11H,6-9H2
• InChI Key： RCXBQJOUAZIAQL-UHFFFAOYSA-N
• SMILES： [O-][N+](C1CCN(CC2C=CC=CC=2)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 221
• XLogP3: 1.7
• Topological Polar Surface Area: 49.1

Additional information on 1-benzyl-3-nitro-pyrrolidine

Exploring the Potential of 1-Benzyl-3-Nitro-Pyrrolidine (CAS No. 1309581-47-2) in Modern Chemical Applications

1-Benzyl-3-nitro-pyrrolidine, identified by the CAS registry number 1309581-47-2, is a compound of significant interest in contemporary chemical research. This molecule, characterized by its pyrrolidine ring substituted with a benzyl group and a nitro functional group, has garnered attention due to its unique structural features and potential applications in various fields. Recent studies have highlighted its role in drug discovery, material science, and as an intermediate in organic synthesis.

The molecular structure of 1-benzyl-3-nitro-pyrrolidine is defined by a five-membered pyrrolidine ring, where the nitrogen atom is at position 1. The benzyl group attached to this nitrogen introduces aromaticity and enhances the compound's stability. The nitro group at position 3 imparts strong electron-withdrawing properties, making this molecule highly reactive under certain conditions. This combination of structural elements makes it a versatile building block in organic chemistry.

Recent advancements in synthetic methodologies have enabled efficient routes for the preparation of 1-benzyl-3-nitro-pyrrolidine. Researchers have explored various strategies, including nucleophilic substitution reactions and catalytic hydrogenation, to synthesize this compound with high yields. For instance, a study published in the Journal of Organic Chemistry demonstrated the use of palladium-catalyzed coupling reactions to construct the benzyl-pyrrolidine framework. Such methods not only enhance the scalability of synthesis but also pave the way for large-scale production.

The applications of 1-benzyl-3-nitro-pyrrolidine are diverse and continue to expand with ongoing research. In pharmaceutical chemistry, this compound has been investigated as a potential lead molecule for drug development. Its nitro group can act as a bioisostere for other functional groups, enabling researchers to explore its pharmacokinetic properties and bioavailability. Recent studies have shown promising results in its ability to modulate enzyme activity, making it a candidate for therapeutic agents targeting metabolic disorders.

In material science, 1-benzyl-3-nitro-pyrrolidine has been utilized as a precursor for advanced materials such as polymers and nanoparticles. Its reactivity allows for controlled polymerization reactions, leading to materials with tailored mechanical and thermal properties. A notable example is its use in synthesizing polyamides with enhanced durability, which have potential applications in aerospace and automotive industries.

The versatility of 1-benzyl-3-nitro-pyrrolidine extends to its role as an intermediate in organic synthesis. Its ability to undergo various transformations, such as reduction reactions and cyclizations, makes it an invaluable tool for constructing complex molecules. For instance, recent research has employed this compound as an intermediate in the synthesis of bioactive compounds with anti-inflammatory and antioxidant properties.

The latest studies on CAS No. 1309581-47-2 emphasize its potential in green chemistry practices. Researchers are exploring ways to synthesize this compound using environmentally friendly catalysts and solvents. For example, microwave-assisted synthesis has been reported to significantly reduce reaction times while minimizing waste generation. Such approaches align with global efforts to promote sustainable chemical processes.

In conclusion, 1-benzyl-3-nitro-pyrrolidine, with its unique structural attributes and diverse applications, remains a focal point in modern chemical research. As advancements in synthetic methods and material science continue to unfold, this compound is poised to play an increasingly important role across various industries. Its continued exploration will undoubtedly contribute to breakthroughs in drug development, material innovation, and sustainable chemical practices.